Cas no 730964-67-7 (1-chloro-2-(2-isocyanoethyl)benzene)

• Product Name: 1-chloro-2-(2-isocyanoethyl)benzene
• CAS No: 730964-67-7
• MF: C₉H₈ClN
• MW: 165.619521141052
• MDL: MFCD04117538
• CID: 977791
• PubChem ID: 2757781
• Update Time: 2025-04-19

1-chloro-2-(2-isocyanoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-CHLOROPHENYL)ETHYLISOCYANIDE
• 1-Chloro-2-(2-isocyanoethyl)benzene
• EN300-1982879
• 730964-67-7
• AKOS006292670
• DTXSID901292588
• 1-chloro-2-(2-isocyanoethyl)benzene

• MDL： MFCD04117538
• Inchi： 1S/C9H8ClN/c1-11-7-6-8-4-2-3-5-9(8)10/h2-5H,6-7H2
• InChI Key： FLVWLQVWNITMNM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC[N+]#[C-]

Computed Properties

• Exact Mass: 165.0345270g/mol
• Monoisotopic Mass: 165.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 4.4Ų